1,2-Bis(phosphino)ethane
Overview
Description
1,2-Bis(phosphino)ethane is an organophosphorus compound . It is used in chemical research and as an organic intermediate . It is also known as a precursor to chelating diphosphines .
Synthesis Analysis
1,2-Bis(phosphino)ethane can be synthesized via the reaction of Cl2PCH2CH2PCl2 with 2-[(trimethylsilyl)methyl]pyridine . It is also used as a precursor to synthesize ethylene-bridged bis(phosphane)s ligands by reacting with an organometallic reagent .Molecular Structure Analysis
The molecular structure of 1,2-Bis(phosphino)ethane has been characterized by analytical and spectroscopic techniques such as microanalysis, IR, UV-Vis, 1H, 13C, and 31P NMR spectroscopy, as well as single crystal X-ray crystallography .Chemical Reactions Analysis
1,2-Bis(phosphino)ethane is involved in various chemical reactions. For instance, it is used in the synthesis of 1,2-bis(dimethylphosphino)ethane . It is also used in metal-catalyzed allylic alkylation and decarboxylation of allylic esters . Furthermore, it is used in 1,3-diene synthesis, cycloaddition reactions, and carbonylation reactions .Physical And Chemical Properties Analysis
1,2-Bis(phosphino)ethane is a pyrophoric liquid that catches fire spontaneously if exposed to air . It is soluble in organic solvents but insoluble in water . It has a melting point of -62.4°C and a boiling point of 109-110°C .Scientific Research Applications
Catalysis
1,2-Bis(phosphino)ethane is widely used as a chelating ligand in catalysis. Its ability to stabilize transition metal species makes it invaluable in organometallic chemistry . For instance, it can be used to fine-tune the electronic and steric properties of catalysts, which is crucial for reactions like hydroformylation , hydrogenation , and C-C coupling reactions .
Synthesis of Coordination Compounds
This compound plays a critical role in the synthesis of coordination compounds . It acts as a bidentate ligand, forming stable complexes with metals. These complexes are often used in molecular recognition , sensing , and as precursors for further chemical transformations .
Pharmaceutical Research
In pharmaceutical research, 1,2-Bis(phosphino)ethane-derived ligands are used to create complexes with potential medicinal properties . These complexes can be explored for their antitumor and antibacterial activities, contributing to the development of new drugs .
Materials Science
The ligands derived from 1,2-Bis(phosphino)ethane are used in materials science for the development of new polymers and organic frameworks . These materials have applications in gas storage , separation technologies , and as catalysts in various industrial processes .
Environmental Chemistry
In environmental chemistry, complexes formed with 1,2-Bis(phosphino)ethane can be utilized for removal of heavy metals from wastewater. They can also be part of sensors that detect environmental pollutants, aiding in monitoring and cleanup efforts .
Organic Synthesis
This compound is a key ingredient in the synthesis of novel organic molecules . It is used to introduce phosphine groups into organic frameworks, which can lead to the discovery of new organic reactions and reagents .
Nanotechnology
1,2-Bis(phosphino)ethane-derived ligands are used in the stabilization of nanoparticles . These nanoparticles can be employed in drug delivery systems , imaging , and as catalysts at the nanoscale .
Analytical Chemistry
In analytical chemistry, 1,2-Bis(phosphino)ethane is used to modify electrodes in electrochemical sensors. These modified electrodes can have enhanced sensitivity and selectivity for the detection of various ions and molecules .
Mechanism of Action
Target of Action
1,2-Bis(phosphino)ethane is an organophosphorus compound that is most commonly used as a bidentate phosphine ligand in inorganic and organometallic chemistry . The primary targets of 1,2-Bis(phosphino)ethane are transition metal species, which it helps to stabilize and/or activate .
Mode of Action
1,2-Bis(phosphino)ethane interacts with its targets by acting as a chelating agent . This means it can form multiple bonds with a single metal ion, effectively “wrapping” around the ion to stabilize it. This interaction results in different coordination geometries and catalytic behavior in homogeneous catalysts .
Biochemical Pathways
The biochemical pathways affected by 1,2-Bis(phosphino)ethane are primarily those involving transition metal catalysis and organocatalysis . By acting as a ligand, 1,2-Bis(phosphino)ethane can influence the properties of the metal complexes, thereby affecting the course of the catalytic reactions .
Result of Action
The molecular and cellular effects of 1,2-Bis(phosphino)ethane’s action are largely dependent on the specific transition metal species it interacts with. In general, its role as a ligand can enhance the catalytic activity of these metal species, leading to more efficient chemical reactions .
Action Environment
The action, efficacy, and stability of 1,2-Bis(phosphino)ethane can be influenced by various environmental factors. For instance, the presence of other ligands or competing metal ions can affect its ability to bind to its target metal species. Additionally, factors such as pH, temperature, and solvent can also impact its stability and reactivity .
Safety and Hazards
Future Directions
1,2-Bis(phosphino)ethane and its derivatives have shown promising results in coordination chemistry and catalysis . They are widely used in the synthesis of molecular complexes and coordination polymers, which have potential applications in luminescent materials, efficient catalysts, and promising drugs .
properties
IUPAC Name |
2-phosphanylethylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H8P2/c3-1-2-4/h1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWFZRPMNAAFGBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CP)P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H8P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30402371 |
Source
|
| Record name | 2-phosphanylethylphosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30402371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
94.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Bis(phosphino)ethane | |
CAS RN |
5518-62-7 |
Source
|
| Record name | 2-phosphanylethylphosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30402371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5518-62-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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